Cas no 3260-85-3 (4-Chloro-2-methylanisole)

• Product Name: 4-Chloro-2-methylanisole
• CAS No: 3260-85-3
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD00070771
• CID: 43975
• PubChem ID: 87566694
• Update Time: 2025-06-08

4-Chloro-2-methylanisole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methoxy-2-methylbenzene
• 5-Chloro-2-methoxytoluene
• 4-Chloro-2-methylanisole
• 2-methyl-4-chloroanisole
• 4-Chlor-2-methyl-anisol
• 4-CHLORO-1-METHOXY-2-METHYL-BENZENE
• 4-chloro-2-methyl-anisole
• 5-Chlor-2-methoxy-1-methyl-benzol
• Methyl-(4-chlor-2-methyl-phenyl)-aether
• 1-Chloro-4-methoxy-3-methylbenzene
• F0001-0968
• 4-Chloro-3-methylmethoxybenzene
• NCGC00254623-01
• 3260-85-3
• CHLORO-2-METHYLANISOLE, 4-
• CS-0186976
• DTXSID6041507
• D89453
• NSC300882
• DTXCID4021507
• MFCD00070771
• 7G3KQ2A26K
• NS00029304
• 4-Chloro-2-methylanisole, 97%
• A821337
• NCGC00248150-01
• UNII-7G3KQ2A26K
• SCHEMBL91412
• VDYDAUQHTVCCBX-UHFFFAOYSA-N
• Benzene, 4-chloro-1-methoxy-2-methyl-
• C1724
• 4-Chloro-2-methyl anisole
• NSC 300882
• ANISOLE, 4-CHLORO-2-METHYL-
• AKOS015850419
• FT-0618031
• 2-METHYL-4-CHLOROPHENYL METHYL ETHER
• CHEMBL3187117
• CAS-3260-85-3
• NSC-300882
• SY049379
• Tox21_300717
• Q27268221
• W-106834
• EINECS 221-860-5
• DB-048238
• STL183253
• 221-860-5

• MDL： MFCD00070771
• Inchi： 1S/C8H9ClO/c1-6-5-7(9)3-4-8(6)10-2/h3-5H,1-2H3
• InChI Key： VDYDAUQHTVCCBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0950 (rough estimate)
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 104°C/20mm
• Flash Point: 215 °F
• Refractive Index: 1.5345-1.5365
• PSA: 9.23000
• LogP: 2.65700
• Solubility: Uncertain

4-Chloro-2-methylanisole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Chloro-2-methylanisole

Research Briefing on 4-Chloro-2-methylanisole (CAS: 3260-85-3) in Chemical and Biomedical Applications

4-Chloro-2-methylanisole (CAS: 3260-85-3) is a chlorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, agrochemicals, and material science. This briefing consolidates the latest research findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging biomedical applications. The compound's unique structural features, including the chloro and methoxy substituents, make it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the role of 4-Chloro-2-methylanisole as a precursor in the synthesis of active pharmaceutical ingredients (APIs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel antifungal agents. The research team utilized 4-Chloro-2-methylanisole as a key building block to synthesize derivatives with enhanced bioactivity against Candida albicans. The study reported a 40% improvement in efficacy compared to existing treatments, underscoring the compound's potential in addressing drug-resistant fungal infections.

In addition to its pharmaceutical applications, 4-Chloro-2-methylanisole has been investigated for its role in agrochemical formulations. A 2022 study in Pest Management Science explored its use as an intermediate in the synthesis of next-generation herbicides. The researchers found that derivatives of 4-Chloro-2-methylanisole exhibited selective herbicidal activity with minimal environmental impact, making them suitable for sustainable agriculture practices. The study also emphasized the compound's stability under various environmental conditions, a critical factor for field applications.

From a methodological perspective, advancements in catalytic processes have significantly improved the synthesis of 4-Chloro-2-methylanisole. A 2023 paper in Organic Process Research & Development detailed a novel palladium-catalyzed coupling reaction that achieved a 90% yield with high purity. This breakthrough not only enhances the scalability of production but also reduces the reliance on hazardous reagents, aligning with green chemistry principles. The study's findings are particularly relevant for industrial-scale manufacturing, where efficiency and sustainability are paramount.

Despite these advancements, challenges remain in the widespread adoption of 4-Chloro-2-methylanisole. Regulatory hurdles, particularly concerning its environmental and toxicological profile, require further investigation. A 2023 review in Chemical Research in Toxicology called for comprehensive risk assessments to evaluate its long-term effects on human health and ecosystems. The review highlighted gaps in current data and proposed a framework for future studies to address these concerns.

In conclusion, 4-Chloro-2-methylanisole (CAS: 3260-85-3) represents a promising compound with diverse applications in the chemical and biomedical sectors. Recent research has elucidated its potential in drug development, agrochemicals, and sustainable synthesis methods. However, further studies are needed to fully understand its safety profile and optimize its industrial applications. This briefing underscores the importance of continued investment in research to unlock the full potential of this versatile molecule.